Cas no 2006635-43-2 (Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester
• CAS No: 2006635-43-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293375
• Update Time: 2025-10-31

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H25NO3/c1-10(2)15(13(17)18-14(3,4)5)9-12(16)11-7-6-8-11/h10-11H,6-9H2,1-5H3
• InChI Key： RGICFJVYLKVIIT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(C1CCC1)=O)C(C)C

Additional information on Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2006635-43-2): A Comprehensive Overview

The compound Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2006635-43-2, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit intriguing structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications.

At the core of understanding this molecule lies its chemical structure, which features a unique combination of functional groups. The presence of a cyclobutyl group and an oxoethyl moiety contributes to its distinct reactivity and potential biological activity. Specifically, the cyclobutyl ring introduces steric hindrance, which can influence the molecule's interactions with biological targets, while the oxoethyl group provides a site for further functionalization. This structural complexity makes it a valuable scaffold for designing novel compounds with tailored properties.

The ester functionality in the molecule is another critical aspect that warrants detailed examination. Ester groups are well-known for their versatility in chemical transformations, including hydrolysis, amidation, and condensation reactions. These reactions are pivotal in the synthesis of more complex molecules, making this compound a potential building block for larger pharmacophores. Moreover, the presence of two distinct amine functionalities—N-(2-cyclobutyl-2-oxoethyl) and N-(1-methylethyl)—provides multiple points for interaction with biological systems, enhancing its potential as an active pharmaceutical ingredient (API).

In recent years, there has been growing interest in developing novel carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmaceutical effects. The specific arrangement of atoms in Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester suggests that it may possess unique pharmacological characteristics that could be exploited in drug discovery.

One particularly fascinating area of research involves the use of this compound as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its utility in generating heterocyclic structures that mimic natural products known for their therapeutic effects. The cyclobutyl ring can serve as a rigid scaffold to which various pharmacophores can be appended, while the ester group can undergo further transformations to introduce additional functional diversity.

The dimethyl ester functionality at the terminus of the molecule also plays a crucial role in its chemical behavior. This group not only influences the compound's solubility but also provides a site for enzymatic or chemical hydrolysis, which can be harnessed to release bioactive moieties under specific conditions. Such controlled release mechanisms are highly desirable in drug delivery systems where precise temporal and spatial control of therapeutic agents is essential.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have been employed to predict its binding interactions with various biological targets. These studies suggest that it may interact with enzymes and receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The steric bulk provided by the cyclobutyl ring could potentially modulate binding affinity and selectivity, making it a promising candidate for structure-based drug design.

In addition to its synthetic utility, Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester has shown promise in preliminary biological assays. These assays have revealed potential activities that warrant further investigation. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathogenesis. Such findings underscore the importance of exploring its pharmacological profile through rigorous experimental studies.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodology have made it possible to access such molecules more efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing intricate molecular frameworks like that of this compound.

The role of stereochemistry cannot be overstated when discussing the significance of this molecule. The presence of stereocenters at various positions along its structure can dramatically influence its biological activity. Asymmetric synthesis strategies have been employed to produce enantiomerically pure derivatives, which are often required for optimal pharmacological effects. Such efforts highlight the importance of understanding and controlling stereochemistry in pharmaceutical chemistry.

In conclusion, Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-(1-methylethyl)-, 1,1-dimethylethyl ester (CAS No. 2006635-43-2) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new aspects of its chemistry and biology, reinforcing its importance as a subject of study in modern medicinal chemistry.